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Compound of Interest

Compound Name: (2S,3R)-Brassinazole

Cat. No.: B8228604

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation, storage, and
application of (2S,3R)-Brassinazole stock solutions using Dimethyl Sulfoxide (DMSO) as the
solvent.

Introduction

(2S,3R)-Brassinazole (Brz) is a potent and selective triazole-type inhibitor of brassinosteroid
(BR) biosynthesis.[1][2][3] Brassinosteroids are a class of phytohormones crucial for a wide
range of plant growth and developmental processes, including stem elongation, cell division,
and photomorphogenesis.[2][3] Brassinazole exerts its effect by inhibiting P450 cytochromes
involved in the BR biosynthesis pathway. This inhibition leads to phenotypes in plants, such as
dwarfism and altered leaf morphology, that are characteristic of BR-deficient mutants. These
effects can typically be reversed by the exogenous application of brassinolide, the most active
brassinosteroid. Due to its specific mode of action, Brassinazole is a valuable chemical tool for
studying brassinosteroid signaling and function in plants.

This protocol outlines the standardized procedure for dissolving Brassinazole in DMSO to
create stable, high-concentration stock solutions suitable for various research applications.

Quantitative Data: Solubility in DMSO
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(2S,3R)-Brassinazole exhibits high solubility in fresh, anhydrous DMSO. It is critical to use
fresh DMSO, as moisture can reduce the compound's solubility. The following table
summarizes the concentrations achievable when preparing stock solutions.

. Volume of DMSO to Dissolve 1 mg of
Molar Concentration )
Brassinazole

20 mM 0.1525 mL
25 mM 0.1220 mL
30 mM 0.1017 mL
40 mM 0.0763 mL
50 mM 0.0610 mL
Max Solubility ~201.33 mM (66 mg/mL)

Data compiled from multiple sources. The
molecular weight of Brassinazole is 327.81

g/mol .

Experimental Protocol: Preparation of a 2 mM Stock
Solution

This protocol provides a method for preparing a 2 mM stock solution of Brassinazole in DMSO,
a common concentration for laboratory use.

3.1 Materials

(2S,3R)-Brassinazole powder (CAS No. 224047-41-0)

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes (e.g., 1.5 mL)

Sterile, nuclease-free pipette tips
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e \ortex mixer

o Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant
gloves

3.2 Procedure

o Preparation: Work in a clean, sterile environment, such as a laminar flow hood or biosafety
cabinet, especially if the solution will be used in cell culture.

o Weighing: Carefully weigh the desired amount of Brassinazole powder. For example, to
prepare 1 mL of a 2 mM stock solution, weigh out 0.656 mg of Brassinazole (Calculation: 2
mmol/L * 1 L/2000 mL * 327.81 g/mol * 1000 mg/g * 1 mL = 0.656 mg).

e Dissolution:
o Transfer the weighed powder into a sterile microcentrifuge tube.

o Add the calculated volume of sterile DMSO. For 0.656 mg of powder to make a 2 mM
solution, add 1 mL of DMSO.

o Cap the tube securely.

e Mixing: Vortex the solution gently until the Brassinazole powder is completely dissolved. The
resulting solution should be clear and free of any precipitate.

 Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock
solution into smaller, single-use volumes in sterile microcentrifuge tubes.

3.3 Preparation of Working Solutions For applications such as plant seedling assays, the
DMSO stock solution is diluted into the growth medium.

» Example: To prepare a growth medium with a final Brassinazole concentration of 1 uM, add
0.5 pL of the 2 mM stock solution for every 1 mL of medium.

o Important Note: When adding the Brassinazole-DMSO stock to aqueous media, add it
dropwise while mixing to prevent precipitation. For plant tissue culture, allow autoclaved
media to cool to 55-65°C before adding the stock solution to avoid heat degradation.
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3.4 Storage and Stability Proper storage is crucial to maintain the activity of the Brassinazole
stock solution.

o Short-term storage: Store at -20°C for up to 1 month.
e Long-term storage: For periods longer than a month, store at -80°C for up to 6 months.
o General Guideline: Always aliquot the stock solution to avoid repeated freeze-thaw cycles.

Visualized Workflows and Pathways

4.1 Experimental Workflow Diagram The following diagram illustrates the general workflow
from stock solution preparation to its application in a plant sensitivity assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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